Cas no 82671-55-4 (2,6-dimethyl-4-(4-nitrophenyl)pyridine)

• Product Name: 2,6-dimethyl-4-(4-nitrophenyl)pyridine
• CAS No: 82671-55-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1807096
• PubChem ID: 257968
• Update Time: 2025-04-21

2,6-dimethyl-4-(4-nitrophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(4-nitrophenyl)pyridine
• MLS002694694
• AG-J-36726
• AC1L5XXP
• CTK5E9925
• NCIOpen2_004998
• 2,6-Dimethyl-4-(4-nitro-phenyl)-pyridin
• NSC86600
• 2,6-dimethyl-4-(4-nitro-phenyl)-pyridine
• HMS3094C13
• DTXSID40292967
• 2,6-di-methyl-4-(4-nitrophenyl)pyridine
• SCHEMBL23978209
• 82671-55-4
• CHEMBL1904338
• SMR001560618
• NSC-86600

• Inchi： 1S/C13H12N2O2/c1-9-7-12(8-10(2)14-9)11-3-5-13(6-4-11)15(16)17/h3-8H,1-2H3
• InChI Key： VHKXFEZYOOKFKG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=C(C)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7Ų